Cas no 2680598-18-7 (3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2680598-18-7
• MF: C₇H₈F₃NO₄
• MW: 227.137932777405
• CID: 5646365
• PubChem ID: 165909005
• Update Time: 2025-07-23

3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• EN300-28274796
• 2680598-18-7
• 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H8F3NO4/c8-7(9,10)6(15)11-2-1-3(12)4(11)5(13)14/h3-4,12H,1-2H2,(H,13,14)
• InChI Key： XJLKNQOJZCDCLX-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C1C(=O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 227.04054222g/mol
• Monoisotopic Mass: 227.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2680598-18-7)

3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2680598-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a pyrrolidine ring substituted with a hydroxy group at the 3-position and a trifluoroacetyl moiety at the 1-position, along with a carboxylic acid functionality at the 2-position. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and enzyme modulators.

In recent years, the demand for fluorinated compounds like 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its applications in drug discovery, especially in targeting neurological disorders and inflammatory diseases. The presence of the trifluoroacetyl group is particularly noteworthy, as it often improves the compound's binding affinity to target proteins, a feature highly sought after in medicinal chemistry.

The synthesis of 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid typically involves multi-step organic reactions, including acylations and oxidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential, this compound is frequently discussed in scientific forums and patent literature, with many studies highlighting its role in optimizing pharmacokinetic properties of lead compounds.

From an industrial perspective, 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is often categorized as a high-value intermediate. Its production requires stringent quality control to meet the standards of Good Manufacturing Practices (GMP), ensuring its suitability for preclinical and clinical studies. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the growing needs of biotech startups and pharmaceutical giants alike.

Environmental and safety considerations are also critical when handling 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid. While it is not classified as hazardous, proper laboratory protocols must be followed to minimize exposure. The compound's stability under various storage conditions is another area of interest, with studies suggesting that it remains stable at room temperature when stored in airtight containers away from moisture.

In summary, 3-Hydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2680598-18-7) represents a versatile and promising building block in modern organic synthesis. Its applications span across drug development, material science, and biochemical research, making it a subject of ongoing investigation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.